Cas no 1147014-68-3 (4-[2-(trimethylsilyl)ethynyl]-7H-Pyrrolo[2,3-d]pyrimidine)

• Product Name: 4-[2-(trimethylsilyl)ethynyl]-7H-Pyrrolo[2,3-d]pyrimidine
• CAS No: 1147014-68-3
• MF: C₁₁H₁₃N₃Si
• MW: 215.32652258873
• CID: 842668
• PubChem ID: 53486831
• Update Time: 2025-05-27

4-[2-(trimethylsilyl)ethynyl]-7H-Pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[2-(trimethylsilyl)ethynyl]-7H-Pyrrolo[2,3-d]pyrimidine
• 4-Trimethylsilanylethynyl-7H-pyrrolo[2,3-d]pyrimidine
• 7H-Pyrrolo[2,3-d]pyrimidine, 4-[2-(trimethylsilyl)ethynyl]-
• trimethyl-[2-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)ethynyl]silane
• 4-((trimethylsilyl)ethynyl)-7H-pyrrolo[2,3-d]pyrimidine
• 4-trimethylsilanylethynyl-7H-pyrrolo[3,2-d]pyrimidine
• AK126782
• KB-237067
• SureCN1329636
• 4-[(Trimethylsilyl)ethynyl]-7H-pyrrolo[2,3-d]pyrimidine
• 1147014-68-3
• DTXSID10705155
• DB-367987
• SCHEMBL1329636

• MDL： MFCD16877440
• Inchi： 1S/C11H13N3Si/c1-15(2,3)7-5-10-9-4-6-12-11(9)14-8-13-10/h4,6,8H,1-3H3,(H,12,13,14)
• InChI Key： KSSMTNGVYCFIDI-UHFFFAOYSA-N
• SMILES： [Si](C#CC1=C2C=CNC2=NC=N1)(C)(C)C

Computed Properties

• Exact Mass: 215.087873962g/mol
• Monoisotopic Mass: 215.087873962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines

Additional information on 4-[2-(trimethylsilyl)ethynyl]-7H-Pyrrolo[2,3-d]pyrimidine

Comprehensive Overview of 4-[2-(trimethylsilyl)ethynyl]-7H-Pyrrolo[2,3-d]pyrimidine (CAS No. 1147014-68-3)

The compound 4-[2-(trimethylsilyl)ethynyl]-7H-Pyrrolo[2,3-d]pyrimidine (CAS No. 1147014-68-3) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structure, featuring a pyrrolo[2,3-d]pyrimidine core and a trimethylsilyl ethynyl substituent, makes it a valuable intermediate for synthesizing more complex compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and other targeted therapies.

One of the key reasons for the growing interest in 4-[2-(trimethylsilyl)ethynyl]-7H-Pyrrolo[2,3-d]pyrimidine is its role in click chemistry and bioorthogonal reactions. These reactions are pivotal in modern drug development, as they allow for the efficient and selective modification of biomolecules. The trimethylsilyl group in the compound acts as a protecting group, which can be easily removed under mild conditions, enabling further functionalization. This property is particularly useful in the synthesis of small-molecule probes and bioconjugates, which are essential tools in chemical biology and diagnostics.

In addition to its applications in drug discovery, 4-[2-(trimethylsilyl)ethynyl]-7H-Pyrrolo[2,3-d]pyrimidine has also found use in the field of organic electronics. The pyrrolo[2,3-d]pyrimidine scaffold is known for its electron-rich nature, making it a promising candidate for the development of organic semiconductors and light-emitting materials. Researchers are exploring its potential in OLEDs (organic light-emitting diodes) and photovoltaic cells, where its ability to facilitate charge transport could lead to more efficient devices.

The synthesis of 4-[2-(trimethylsilyl)ethynyl]-7H-Pyrrolo[2,3-d]pyrimidine typically involves multi-step organic reactions, including Sonogashira coupling and protodesilylation. These methods are well-established in the literature, but ongoing research aims to optimize the process for higher yields and scalability. Given the compound's versatility, it is often used as a building block for more complex structures, such as heterocyclic compounds and polycyclic aromatic hydrocarbons (PAHs).

From a commercial perspective, 4-[2-(trimethylsilyl)ethynyl]-7H-Pyrrolo[2,3-d]pyrimidine is available through specialized chemical suppliers, but its high cost and limited availability can be a barrier for some researchers. This has led to increased interest in developing more cost-effective synthetic routes. Additionally, the compound's stability and storage conditions are critical considerations, as the trimethylsilyl group can be sensitive to moisture and acidic conditions.

Recent advancements in AI-driven drug discovery have further highlighted the importance of compounds like 4-[2-(trimethylsilyl)ethynyl]-7H-Pyrrolo[2,3-d]pyrimidine. Machine learning algorithms are being used to predict the biological activity of such molecules, accelerating the identification of potential drug candidates. This aligns with the broader trend of computational chemistry and high-throughput screening, which are transforming the pharmaceutical industry.

In summary, 4-[2-(trimethylsilyl)ethynyl]-7H-Pyrrolo[2,3-d]pyrimidine (CAS No. 1147014-68-3) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and reactivity make it a valuable tool for researchers exploring new frontiers in drug development and organic electronics. As the demand for innovative chemical building blocks grows, this compound is likely to remain a focal point of scientific inquiry.